N-(2-chlorobenzyl)-2-(2-((4,6-dimethylpyrimidin-2-yl)amino)thiazol-4-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[2-[(4,6-dimethylpyrimidin-2-yl)amino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C18H18ClN5OS/c1-11-7-12(2)22-17(21-11)24-18-23-14(10-26-18)8-16(25)20-9-13-5-3-4-6-15(13)19/h3-7,10H,8-9H2,1-2H3,(H,20,25)(H,21,22,23,24)
• InChI Key: DDACKZRSJCKVCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=NC(=CS2)CC(=O)NCC3=CC=CC=C3Cl)C
• Molecular Formula: C18H18ClN5OS
• Molecular Weight: 387.9 g/mol

Description

N-(2-chlorobenzyl)-2-(2-((4,6-dimethylpyrimidin-2-yl)amino)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C18H18ClN5OS and its molecular weight is 387.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Fused Thiazolo[3,2-a]pyrimidinones

The compound N-(2-chlorobenzyl)-2-(2-((4,6-dimethylpyrimidin-2-yl)amino)thiazol-4-yl)acetamide is a part of a group of compounds synthesized using N-aryl-2-chloroacetamides as doubly electrophilic building blocks, leading to the formation of ring annulated thiazolo[3,2-a]pyrimidinone products. The structure of these compounds was confirmed through analytical and spectral studies, including single-crystal X-ray data (Janardhan et al., 2014).

Pharmacological Investigations and Biological Evaluations

Antimicrobial Activity Studies

Some novel heterocyclic compounds, including the studied acetamide derivative, were prepared and evaluated for their antibacterial and antifungal activities. The newly synthesized compounds showed significant antimicrobial activity (Nunna et al., 2014).

Anticancer and Antitumor Activities

Several derivatives of the compound were synthesized and screened for their potential antitumor activity in vitro against human tumor cell lines derived from different neoplastic diseases. Among these, certain compounds showed considerable anticancer activity against some cancer cell lines, highlighting the pharmacophoric importance of the compound's structure (Yurttaş et al., 2015).

Chemical and Physical Property Analysis

pKa Determination

The acidity constants of derivatives of the compound were determined through UV spectroscopic studies. The findings revealed specific protonation sites in the compound's structure, providing insights into its chemical behavior in different environments (Duran & Canbaz, 2013).